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Compound of Interest

Compound Name: ACY-738

Cat. No.: B605171

Welcome to the technical support center for ACY-738. This resource is designed to assist
researchers, scientists, and drug development professionals in designing and executing animal
studies with ACY-738, with a focus on minimizing experimental variability. Below you will find
troubleshooting guides and frequently asked questions (FAQs) to address common challenges.

Frequently Asked Questions (FAQSs)

Q1: What is the primary mechanism of action for ACY-7387

Al: ACY-738 is a potent and selective inhibitor of Histone Deacetylase 6 (HDACS). Its
mechanism of action involves preventing the deacetylation of a-tubulin, a key component of
microtubules. This leads to increased levels of acetylated a-tubulin, which helps to stabilize
microtubules and improve axonal transport within neurons. ACY-738 exhibits high selectivity for
HDACSG over Class | HDACs, minimizing off-target effects.

Signaling Pathway of ACY-738 Action
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Animal Studies with ACY-738]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b60517 1#minimizing-variability-in-animal-studies-with-
acy-738]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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